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Compound of Interest

Octahydro-4,7-methano-1H-inden-
5-ol

Cat. No.: B185838

Compound Name:

A Comparative Guide to Woody Fragrance Compounds: Octahydro-4,7-methano-1H-inden-5-
ol and Key Alternatives

This guide provides a detailed comparison of Octahydro-4,7-methano-1H-inden-5-ol against
other prominent woody fragrance compounds, including Iso E Super, Javanol, and Cedryl
Acetate. The information is tailored for researchers, scientists, and drug development
professionals, with a focus on objective performance data and experimental methodologies.

Overview of Selected Woody Fragrance Compounds

Octahydro-4,7-methano-1H-inden-5-ol (CAS: 13380-89-7) is a synthetic compound with a
unique bicyclic structure.[1][2][3] It is utilized in the fragrance industry for its complex olfactory
profile, which is described as having floral, fruity, and woody notes with subtle metallic
undertones.[1] It is primarily used as a fragrance ingredient in perfumes and personal care
products and serves as a useful synthetic intermediate in organic chemistry.[1][4]

Iso E Super (CAS: 54464-57-2) is one of the most successful and widely used synthetic aroma
chemicals in modern perfumery.[5][6] Developed by International Flavors & Fragrances (IFF) in
the 1970s, it possesses a smooth, warm, and velvety scent with woody and ambery facets.[5]
[7][8] Its primary function is to add fullness, radiance, and substantivity to a fragrance, often
enhancing other notes in a composition.[5][6]
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Javanol (CAS: 198404-98-7) is a potent, synthetic sandalwood molecule developed by
Givaudan. It is highly valued for its intense, creamy, and diffusive sandalwood character, which
is olfactively close to beta-santalol, the main component of natural sandalwood 0il.[9][10] Due
to its extremely low odor threshold, it is effective even in trace amounts, providing volume and
tenacity to a wide range of fragrance types.[9]

Cedryl Acetate (CAS: 77-54-3) is a hemi-synthetic compound derived from Cedrol, a
component of cedarwood essential oil.[11] It delivers a sharp, dry, and clean woody-cedar
aroma, often with leathery and earthy undertones.[12][13] It is frequently used to impart
coniferous and woody notes in men's fragrances and acts as an effective fixative.[11][12]

Quantitative Data and Performance Comparison

The performance of a fragrance compound can be quantitatively assessed through several key
parameters, including its molecular weight, odor detection threshold, and substantivity.

Odor .
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Molecular Detection .
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Analysis of Performance:

e Potency: Javanol stands out as the most potent compound, with an exceptionally low odor
detection threshold of 0.02 ng/L, which is over 20 times lower than that of (Z)-(-)-B-santalol
from natural sandalwood.[9][10] This allows it to be perceived at minute concentrations. In
contrast, Cedryl Acetate has a significantly higher threshold, requiring a much greater
concentration to be detected.[11] Quantitative threshold data for Iso E Super and
Octahydro-4,7-methano-1H-inden-5-ol are not readily found in public literature, though Iso
E Super is known for its subtle character at low concentrations.[5]

e Substantivity (Longevity): Javanol and Iso E Super exhibit high substantivity, lasting for over
400 and 172 hours, respectively, on a smelling strip.[6] This makes them excellent base
notes and fixatives. Cedryl Acetate has a more moderate longevity of 40 hours.[12]

» Olfactory Profile: While Octahydro-4,7-methano-1H-inden-5-ol offers a complex profile with
woody, floral, and fruity elements, the other compounds are more archetypal of their
respective woody categories.[1] Iso E Super provides a versatile woody-ambery warmth,
Javanol delivers a rich and specific sandalwood note, and Cedryl Acetate contributes a
sharp, dry cedar character.[7][9][12]

Experimental Protocols

The evaluation of fragrance compounds relies on standardized sensory and instrumental
techniques to ensure objective and reproducible results.

Protocol 1: Odor Threshold Determination

The odor detection threshold, the minimum concentration at which a substance can be
perceived, is a critical measure of a fragrance's potency. It is typically determined using a panel
of trained human assessors and a dilution olfactometer.

o Sample Preparation: A stock solution of the fragrance compound is prepared in a suitable
odorless solvent. A series of dilutions is then created, typically in factors of two or ten.

e Presentation: The diluted samples are presented to a panel of trained assessors in a
controlled, odor-free environment. Dynamic olfactometry (in accordance with standards like
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DIN EN 13725) is often used, where a precise volume of the diluted odorant in air is
delivered to the assessor.[15]

o Assessment: Assessors are presented with both the diluted sample and a "blank” (odor-free
air) and asked to identify which contains the scent. The assessment proceeds from highest
dilution to lowest.

o Calculation: The threshold is defined as the concentration at which 50% of the panel can
reliably detect the odor.[16] Results are typically expressed in ng/L of air or parts per trillion

(ppt).

Protocol 2: Gas Chromatography-Olfactometry (GC-O)

GC-0 is a powerful technique that combines the separation capabilities of gas chromatography
with the sensitivity of the human nose as a detector.[16][17] It is used to identify which specific
compounds in a complex mixture are responsible for its aroma.

o System Configuration: The GC instrument is fitted with a column effluent splitter, which
divides the sample stream between a conventional detector (e.g., Mass Spectrometer, MS)
and a heated sniffing port.[17][18]

o Sample Injection: The fragrance sample is injected into the GC, where its components are
separated based on their volatility and interaction with the stationary phase.

o Olfactometric Assessment: A trained assessor sniffs the effluent from the sniffing port and
records the time, duration, intensity, and a qualitative description of any perceived odors.[19]

» Data Correlation: The olfactometry data (the "aromagram") is aligned with the chromatogram
from the MS detector. This allows for the tentative identification of the odor-active
compounds by matching the retention time of a perceived scent with a mass spectrum peak.
[17]

Below is a diagram illustrating a typical experimental workflow for fragrance analysis.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.odournet.com/product-testing/market-sectors/sensory-and-molecular-evaluation-of-fragrances/
https://en.wikipedia.org/wiki/Gas_chromatography-olfactometry
https://en.wikipedia.org/wiki/Gas_chromatography-olfactometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://www.terroirsdumondeeducation.com/wp-content/uploads/2022/12/Gas_Chromatography_Olfactometry_GC_O_for.pdf
https://www.aidic.it/cet/14/40/021.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Validation & Comparative

Check Availability & Pricing

Sample Preparation

Fragrance Compound Dilution

Instrumental & Sensory Analysis

Gas Chromatography Injection

Column Effluent Splitter

Detector Assessor

Mass Spectrometry (MS) Detector Olfactometry (Sniffing Port)

Data Processing & Interpretation

Acquire Mass Spectra Record Odor Descriptors & Intensity

Correlate MS and Olfactometry Data

Identify Odor-Active Compounds

Click to download full resolution via product page

Workflow for Fragrance Analysis using GC-MS/O.
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Mechanism of Action: Olfactory Signaling Pathway

The perception of woody scents, like all odors, is initiated by the binding of odorant molecules
to specific Olfactory Receptors (ORs) located on Olfactory Sensory Neurons (OSNS) in the
nasal cavity.[20] This event triggers a sophisticated G-protein-coupled receptor (GPCR)
signaling cascade.

The binding of an odorant molecule to its specific OR causes a conformational change in the
receptor.[21] This activates an associated G-protein (Gaolf), which in turn activates the enzyme
adenylyl cyclase 111.[22] This enzyme synthesizes cyclic adenosine monophosphate (CAMP)
from ATP. The increase in intracellular cAMP opens cyclic nucleotide-gated (CNG) ion
channels, leading to an influx of calcium and sodium ions.[21] This influx depolarizes the
neuron, generating an electrical signal that is transmitted to the olfactory bulb in the brain for
processing.[22]

Interestingly, research has shown that some ORs are present outside the nose. For instance,
the receptor OR2AT4, found in skin cells, is activated by synthetic sandalwood compounds like
Sandalore, triggering a signal pathway that promotes cell proliferation and migration, which
may aid in wound healing.[23]

The diagram below illustrates the key steps in the olfactory signal transduction cascade.
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The Olfactory Signal Transduction Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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